Cas no 1354002-29-1 (2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid)

2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid is a chiral synthetic intermediate featuring a pyrrolidine ring substituted with an acetyl group and an ethoxyacetic acid moiety. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis, particularly in pharmaceutical applications where enantioselectivity is critical. The acetyl group improves stability and solubility, while the carboxylic acid functionality allows for further derivatization, making it a versatile building block for drug discovery and fine chemical synthesis. Its well-defined structure ensures reproducibility in reactions, and its compatibility with common coupling reagents facilitates incorporation into more complex molecules. This compound is particularly valuable in the development of bioactive molecules requiring precise stereochemical control.
2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid structure
1354002-29-1 structure
Product Name:2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid
CAS No:1354002-29-1
MF:C8H13NO4
MW:187.193122625351
CID:2158268
PubChem ID:66563753
Update Time:2025-06-09

2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • ((R)-1-acetyl-pyrrolidin-3-yloxy)-acetic acid
    • (R)-2-((1-Acetylpyrrolidin-3-yl)oxy)acetic acid
    • AM95796
    • ((R)-1-Acetylpyrrolidin-3-yloxy)acetic acid
    • 2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid
    • Inchi: 1S/C8H13NO4/c1-6(10)9-3-2-7(4-9)13-5-8(11)12/h7H,2-5H2,1H3,(H,11,12)/t7-/m1/s1
    • InChI Key: HMVBDZPPRBAMQR-SSDOTTSWSA-N
    • SMILES: O(CC(=O)O)[C@H]1CN(C(C)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Topological Polar Surface Area: 66.8

2-{[(3R)-1-acetylpyrrolidin-3-yl]oxy}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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